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Compound of Interest

Compound Name: Fenoprop ethanolamine

Cat. No.: B15345265 Get Quote

Disclaimer: The use of Fenoprop, also known as Silvex or 2,4,5-TP, has been banned in many

countries, including the United States since 1985, due to health and environmental concerns.

[1][2] This document is intended for research and informational purposes only and does not

endorse or recommend the use of this substance. Information regarding "Fenoprop
ethanolamine" is scarce; therefore, this document focuses on the more widely studied parent

compound, Fenoprop.

Introduction
Fenoprop is a synthetic auxin, a type of plant growth regulator, that mimics the action of the

natural plant hormone indole-3-acetic acid (IAA).[1][2] It was historically used in agriculture to

control broadleaf weeds and as a plant growth regulator for various purposes, including

preventing pre-harvest fruit drop and for fruit thinning.[1][3] Its mechanism of action involves

inducing rapid and uncontrolled cell growth, which at high concentrations leads to plant death,

and at lower, controlled concentrations can be used to manipulate plant development.[1][2]

Application Notes
Mechanism of Action:

Fenoprop, as a synthetic auxin, disrupts normal plant growth processes. At a molecular level, it

is perceived by auxin receptors, primarily the TIR1/AFB F-box proteins.[4][5][6] This binding

event leads to the degradation of Aux/IAA transcriptional repressors, which in turn releases

Auxin Response Factors (ARFs).[5][7][8] The activation of ARFs initiates the transcription of
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auxin-responsive genes, leading to a variety of physiological responses depending on the

concentration and the plant tissue.[6][8]

Applications in Agriculture:

Prevention of Pre-Harvest Fruit Drop: Fenoprop was effective in delaying the formation of the

abscission layer at the base of the fruit stem, thus preventing premature fruit drop in crops

like apples.[3][9] It was reported to be effective for 3 to 6 weeks after treatment.[3]

Fruit Thinning: By inducing a controlled level of fruitlet abscission, fenoprop could be used to

thin fruit crops. This practice helps to increase the size and quality of the remaining fruits and

can help overcome biennial bearing (the tendency of some fruit trees to bear heavily in one

year and lightly in the next).[10]

Regulatory Status:

The use of Fenoprop (Silvex) has been discontinued in many parts of the world due to

concerns about its potential toxicity and contamination with 2,3,7,8-tetrachlorodibenzo-p-dioxin

(TCDD), a highly toxic compound.[11] It is classified as a persistent organic pollutant by the

United Nations Environment Programme (UNEP).

Data Presentation
Table 1: Historical Application Rates of Similar Synthetic Auxins for Pre-Harvest Drop Control in

Apples

Active Ingredient
Application Rate
(ppm)

Application Timing Efficacy Duration

Naphthaleneacetic

acid (NAA)
10 - 20 ppm

Just as fruit begins to

loosen
7 - 10 days[12][13]

2,4-

Dichlorophenoxyaceti

c acid (2,4-D)

15 - 30 g a.e./acre
Before significant fruit

drop begins

Season-long (in citrus)

[14]
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Note: Specific application rates for Fenoprop are not readily available in recent literature due to

its discontinued use. The data presented for NAA and 2,4-D are for illustrative purposes to

provide context on the application of synthetic auxins for a similar purpose.

Table 2: Historical Application Rates of Thinning Agents in Apples

Active Ingredient Application Rate
Application Timing (King
Fruit Diameter)

Naphthaleneacetic acid (NAA) Varies by formulation 7 - 12 mm[15]

Carbaryl Varies by formulation Petal fall to 15 mm[16]

6-Benzyladenine (6-BA) Varies by formulation 7 - 15 mm[16]

Note: This table provides examples of other chemical thinning agents and their typical

application timings. Specific rates for Fenoprop are not detailed in contemporary sources.

Experimental Protocols
Protocol 1: Evaluation of a Synthetic Auxin for Pre-Harvest Fruit Drop Prevention in Apples

Objective: To determine the efficacy of a test synthetic auxin in preventing pre-harvest fruit

drop.

Materials:

Mature, fruit-bearing apple trees of a cultivar known for pre-harvest drop.

Test synthetic auxin solution at various concentrations.

Control solution (water and surfactant).

Pressurized sprayer for uniform application.

Surfactant to improve spray coverage.

Fruit maturity assessment tools (e.g., starch-iodine test kit, penetrometer).
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Data collection sheets.

Methodology:

Experimental Design: Select a block of uniform trees. Use a randomized complete block

design with a minimum of 5 single-tree replications per treatment. Treatments should include

a control and at least three concentrations of the test compound.

Treatment Preparation: Prepare the spray solutions of the test compound at the desired

concentrations (e.g., 5, 10, 20 ppm). Include a non-ionic surfactant as per manufacturer's

recommendations. The control solution should contain only water and the surfactant.

Application: Apply treatments approximately 2-3 weeks before the anticipated harvest date.

[12] Ensure thorough and uniform coverage of the entire tree canopy to the point of drip.

Applications should be made under calm weather conditions to avoid drift.

Data Collection:

Fruit Drop: At 3-4 day intervals following application until harvest, count and remove all

dropped fruit from under each sample tree.

Fruit Maturity: At the time of harvest, collect a random sample of 20 fruits per tree. Assess

fruit firmness, soluble solids content (SSC), and starch index.

Data Analysis: Analyze the cumulative fruit drop data and fruit maturity parameters using

analysis of variance (ANOVA) to determine the effect of the treatments.

Protocol 2: Assessment of a Synthetic Auxin for Chemical Thinning of Apples

Objective: To evaluate the efficacy of a test synthetic auxin as a fruit thinning agent.

Materials:

Mature apple trees with a heavy fruit set.

Test synthetic auxin solution at various concentrations.

Control solution (water and surfactant).
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Pressurized sprayer.

Surfactant.

Calipers for measuring fruit diameter.

Data collection sheets.

Methodology:

Experimental Design: Select a block of uniform trees with heavy bloom and fruit set. Use a

randomized complete block design with at least 5 single-tree replications per treatment.

Treatment Preparation: Prepare spray solutions of the test compound at various

concentrations. Include a non-ionic surfactant.

Application: Apply the treatments when the king fruitlets reach a diameter of 10-15 mm.[16]

Ensure complete coverage of the foliage and fruit clusters.

Data Collection:

Fruit Set: Before application, tag 4-5 representative branches on each tree and count the

number of fruitlets.

Post-Thinning Fruit Count: 2-3 weeks after application, recount the number of fruitlets on

the tagged branches to determine the percentage of fruit drop.

Harvest Evaluation: At harvest, determine the average fruit weight, diameter, and seed

number from a sample of 50 fruits per tree. Also, assess the return bloom in the following

spring.

Data Analysis: Use ANOVA to analyze the effects of the treatments on fruit set, fruit size, and

other harvest parameters.

Mandatory Visualization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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